Confertiflorin

• CAS RN: 17066-70-5
• Molecular Formula: C17H22O5
• Molecular Weight: 306.4 g/mol
• IUPAC Name: [(3aR,4S,6S,6aS,9aR,9bR)-6,9a-dimethyl-3-methylidene-2,9-dioxo-3a,4,5,6,6a,7,8,9b-octahydroazuleno[4,5-b]furan-4-yl] acetate
• InChI: InChI=1S/C17H22O5/c1-8-7-12(21-10(3)18)14-9(2)16(20)22-15(14)17(4)11(8)5-6-13(17)19/h8,11-12,14-15H,2,5-7H2,1,3-4H3/t8-,11-,12-,14+,15+,17-/m0/s1
• InChI Key: VWBKXLDATRBPOE-VICSMPQUSA-N
• Isomeric SMILES: C[C@H]1C[C@@H]([C@@H]2[C@H]([C@]3([C@H]1CCC3=O)C)OC(=O)C2=C)OC(=O)C
• SMILES: CC1CC(C2C(C3(C1CCC3=O)C)OC(=O)C2=C)OC(=O)C

Description

Confertiflorin is a natural compound found in the roots of the Chinese herb, Sinofranchetia chinensis. It belongs to the class of iridoid glycosides and has been found to possess a wide range of biological activities. The compound has been of great interest to scientists due to its potential therapeutic properties.

Scientific Research Applications

Hepatoprotective Effects

Confertiflorin, a flavonoid glycoside, has been explored for its hepatoprotective properties. A study by (Zhao et al., 2017) demonstrated that nicotiflorin, a component of Confertiflorin, offers protective effects against acute liver injury induced by Concanavalin A and d-Galactosamine in mice. This suggests its potential as a hepatoprotective agent.

Neuroprotective Effects

Confertiflorin also shows promise in neuroprotection. (Li et al., 2006) found that nicotiflorin reduced cerebral ischemic damage and enhanced endothelial nitric oxide synthase in rat models. Similarly, (Huang et al., 2007) observed protective effects of nicotiflorin in reducing memory dysfunction and oxidative stress in rats with multi-infarct dementia.

Fluorine Chemistry in Biological Systems

Exploring the broader applications of fluorinated compounds, like Confertiflorin, (Hu et al., 2009), (Hollingworth & Gouverneur, 2012), and (Singh & Shreeve, 2004) have highlighted the importance of fluorine atoms in life science applications. These studies reflect the significant role of fluorinated molecules in drug screening, molecular imaging, and the development of pharmaceuticals and agrochemicals.

Fluorinated Compounds in Imaging and Therapeutics

The unique properties of fluorinated compounds are leveraged in various applications including imaging and therapeutics. (Ahrens & Zhong, 2013) and (Chen et al., 2013) discuss the use of fluorine-19 MRI for cell tracking and biological studies, showcasing the potential of fluorinated probes in medical and biological research.

Environmental and Health Considerations

While exploring the applications of fluorinated compounds like Confertiflorin, it's crucial to consider their environmental and health impacts. (Zhang et al., 2021) and (Lewandowski et al., 2006) discuss the dual nature of these compounds, highlighting their beneficial applications in imaging and therapeutics, while also noting the environmental risks associated with certain highly fluorinated compounds.